molecular formula C9H12N2O2 B8657751 N-(2-Hydroxy)propyl-3-pyridinecarboxamide

N-(2-Hydroxy)propyl-3-pyridinecarboxamide

Cat. No.: B8657751
M. Wt: 180.20 g/mol
InChI Key: NBDWZSMXICVNGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Hydroxy)propyl-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

N-(2-hydroxypropyl)pyridine-3-carboxamide

InChI

InChI=1S/C9H12N2O2/c1-7(12)5-11-9(13)8-3-2-4-10-6-8/h2-4,6-7,12H,5H2,1H3,(H,11,13)

InChI Key

NBDWZSMXICVNGC-UHFFFAOYSA-N

Canonical SMILES

CC(CNC(=O)C1=CN=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4.29 g (0.039 mol) of nicotinic acid suspended in 120 mL of dry tetrahydrofuran, 4.04 g (0.039 mol) of freshly distilled triethylamine was added in one portion. The resultant clear solution was cooled to -4° C. in an ice bath under argon. Ethyl chloroformate (4.33 g, 0.039 mol) in 25 mL of tetrahydrofuran was added at such a rate that the temperature of the solution did not exceed 0° C. Then, 3 g (0.039 mol) of 1-amino-2-propanol were added directly to the cold reaction mixture. The reaction mixture was allowed to come to room temperature and stirred for 2 hours. The precipitate was removed by filtration and the filtrate was evaporated in vacuo. The oily residue was washed several times with anhydrous ether and allowed to stand. The title compound was obtained as a white, hygroscopic, low-melting, waxy solid melting at 40° C. (6.11 g, 85%) and having the formula ##STR117##
Quantity
4.29 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4.33 g
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Three
Quantity
3 g
Type
reactant
Reaction Step Four
Quantity
120 mL
Type
solvent
Reaction Step Five

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